Cas no 273731-82-1 (5-Formylfuran-2-boronic Acid Pinacol Ester)

5-Formylfuran-2-boronic Acid Pinacol Ester is a high-purity boronic ester derivative widely used in Suzuki-Miyaura cross-coupling reactions. Its formyl and boronate functional groups make it a versatile intermediate for synthesizing furan-based heterocycles and conjugated systems. The pinacol ester moiety enhances stability, improving handling and storage compared to free boronic acids. This compound is particularly valuable in pharmaceutical and materials science research, enabling precise C-C bond formation under mild conditions. Its compatibility with diverse reaction conditions and functional groups ensures broad applicability in organic synthesis. The product is typically supplied with rigorous quality control to ensure consistency in reactivity and yield.
5-Formylfuran-2-boronic Acid Pinacol Ester structure
273731-82-1 structure
Product Name:5-Formylfuran-2-boronic Acid Pinacol Ester
CAS No:273731-82-1
MF:C11H15BO4
MW:222.045403718948
MDL:MFCD16295105
CID:1039351
PubChem ID:53217094
Update Time:2025-05-27

5-Formylfuran-2-boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

    • 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-carbaldehyde
    • 5-(pinacolato)dioxaboronato-2-furaldehyde
    • 5-Formylfuran-2-boronic acid pinacol ester
    • 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-furancarboxaldehyde;
    • 5-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)FURAN-2-CARBALDEHYDE
    • A876955
    • EN300-314471
    • AKOS016000333
    • AT16190
    • DB-317699
    • 2-Formylfuran-5-boronic acid pinacol ester
    • SY031192
    • CS-0174951
    • 5-formylfuran-2-boronic acid, pinacol ester
    • PS-13128
    • SB60876
    • DTXSID60682200
    • SCHEMBL15649689
    • MFCD16295105
    • 273731-82-1
    • 5-Formylfuran-2-boronic Acid Pinacol Ester
    • MDL： MFCD16295105
    • Inchi： 1S/C11H15BO4/c1-10(2)11(3,4)16-12(15-10)9-6-5-8(7-13)14-9/h5-7H,1-4H3
    • InChI Key： VSQZZPPWTRWPTM-UHFFFAOYSA-N
    • SMILES： O1B(C2=CC=C(C=O)O2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 222.10600
  • Monoisotopic Mass: 222.1063391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.7Ų

Experimental Properties

  • PSA: 48.67000
  • LogP: 1.39130

5-Formylfuran-2-boronic Acid Pinacol Ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Formylfuran-2-boronic Acid Pinacol Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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5-Formylfuran-2-boronic acid, pinacol ester
 273731-82-1 98%
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Fluorochem
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5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-carbaldehyde
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5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-carbaldehyde
 273731-82-1 95%
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TRC
F700370-100mg
5-Formylfuran-2-boronic Acid Pinacol Ester
 273731-82-1
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 $ 82.00 2023-09-07
TRC
F700370-250mg
5-Formylfuran-2-boronic Acid Pinacol Ester
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 $161.00 2023-05-18
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F700370-500mg
5-Formylfuran-2-boronic Acid Pinacol Ester
 273731-82-1
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5-Formylfuran-2-boronic Acid Pinacol Ester
 273731-82-1
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 $ 305.00 2022-06-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD239636-250mg
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-carbaldehyde
 273731-82-1 98%
250mg
 ￥272.0 2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD239636-1g
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-carbaldehyde
 273731-82-1 98%
1g
 ￥660.0 2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD239636-5g
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-carbaldehyde
 273731-82-1 98%
5g
 ￥1973.0 2022-03-01

5-Formylfuran-2-boronic Acid Pinacol Ester Production Method

5-Formylfuran-2-boronic Acid Pinacol Ester Related Literature

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